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Compound of Interest

Compound Name: Dactylyne

Cat. No.: B1669761

For Immediate Release

This document provides essential safety and logistical information for the proper disposal of
dactylyne, a halogenated ether of marine origin. Adherence to these procedures is critical to
ensure the safety of laboratory personnel and to maintain compliance with environmental
regulations. Dactylyne, while exhibiting low toxicity in pharmacological studies, requires careful
handling and disposal due to its chemical nature as a halogenated ether, which includes the
potential for peroxide formation and the generation of hazardous byproducts upon
decomposition.

Key Chemical and Physical Properties of Dactylyne

A summary of the key identifiers and physical properties of dactylyne is provided below to
ensure proper identification and handling.
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Property Value

Chemical Formula C15H19Br2CIO
Molecular Weight 410.57 g/mol [1]
Appearance Solid powder[2]
CAS Number 55306-12-2[1][2]

(2R,3R,5S,6S)-3-bromo-2-[(2)-3-bromopent-2-
enyl]-5-chloro-6-[(E)-pent-2-en-4-ynylloxane

Chemical Name

Synonyms Dactylyne is an ethyl dibromochloroether.[3]

Hazard Assessment and Safety Precautions

As a halogenated ether, dactylyne presents several potential hazards that must be addressed
through rigorous safety protocols.

Peroxide Formation

Ethers are known to form explosive peroxides upon exposure to air and light. These peroxides
are sensitive to shock, heat, and friction and can detonate violently.

Experimental Protocol: Peroxide Detection

Before disposal, all containers of dactylyne must be tested for the presence of peroxides,
especially if they have been opened or stored for an extended period.

Materials:

e Potassium iodide (KI) solution (5%) or peroxide test strips
e Glacial acetic acid

e Small test tube

Procedure:
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In a fume hood, add 1 mL of the dactylyne solution to be tested to a clean test tube.

Add 1 mL of glacial acetic acid.

Add a few drops of 5% potassium iodide solution.

Gently agitate the mixture.

Interpretation of Results:
o Apale yellow to yellow color indicates the presence of low levels of peroxides.
o Abrown color indicates a high concentration of peroxides.

o Alternatively, commercially available peroxide test strips can be used. A blue color change
typically indicates the presence of peroxides.

If peroxides are detected, DO NOT attempt to handle or dispose of the material directly.
Contact your institution's Environmental Health and Safety (EHS) office immediately.

Hazardous Decomposition Products

Although specific thermal decomposition data for dactylyne is not available, the incineration of
halogenated organic compounds can produce hazardous byproducts. These may include
hydrogen bromide (HBr), hydrogen chloride (HCI), and other toxic gases. Therefore, proper
disposal through a certified hazardous waste facility capable of handling halogenated waste is
mandatory.

Dactylyne Disposal Workflow

The following diagram outlines the step-by-step procedure for the safe disposal of dactylyne.
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Pre-Disposal Assessment

Visually inspect dactylyne container for crystals or discoloration

f no visible hazards
\A

Test for peroxides

Positive Test Negative Test

Peroxide Positive Protocol Peroxide Negative Protocol

Peroxides Detected No Peroxides Detected

DO NOT HANDLE

e e ot Segregate as Halogenated Organic Waste

Contact Environmental Health & Safety (EHS) Immediately Package in a designated, labeled, and sealed container

Store in a cool, dark, and well-ventilated area

Arrange for pickup by a certified hazardous waste disposal service

Final E‘ 'isposal

Transport to a licensed hazardous waste facility

High-temperature incineration (>1100 °C)

Click to download full resolution via product page

Caption: Workflow for the safe disposal of dactylyne.
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Detailed Disposal Procedures

o Personal Protective Equipment (PPE): Before handling dactylyne, at a minimum, wear a
laboratory coat, chemical-resistant gloves (e.g., nitrile), and safety glasses with side shields.
All handling of open containers should be performed in a certified chemical fume hood.

o Peroxide Testing: As outlined in the experimental protocol above, test for the presence of
peroxides. If crystals are visible around the cap or in the solution, do not touch or attempt to
open the container. Immediately contact your EHS office.

o Waste Segregation: Dactylyne waste must be segregated as halogenated organic waste.
Do not mix it with non-halogenated organic waste, as this can complicate the disposal
process and increase costs.

e Packaging and Labeling:

o Place dactylyne waste into a designated, leak-proof, and chemically compatible
container.

o The container must be clearly labeled as "Halogenated Organic Waste" and should list
"Dactylyne"” as a constituent.

o Ensure the container is tightly sealed to prevent evaporation and spillage.

» Storage: Store the sealed waste container in a cool, dark, and well-ventilated area, away
from heat, sparks, and open flames. The storage area should be designated for hazardous
chemical waste.

» Final Disposal: Arrange for the collection of the halogenated waste by your institution's EHS
office or a licensed hazardous waste disposal contractor. The primary method for the
disposal of halogenated organic compounds is high-temperature incineration. Incineration of
waste containing more than 1% halogenated organic substances requires a temperature of
at least 1100 °C to ensure complete destruction and minimize the formation of toxic
byproducts.

Spill and Decontamination Procedures
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In the event of a dactylyne spill, the following steps should be taken:

Evacuate and Ventilate: Immediately evacuate all non-essential personnel from the area and
ensure the area is well-ventilated, preferably within a fume hood.

Containment: For small spills, use an inert absorbent material (e.g., vermiculite, sand, or
commercial sorbent pads) to contain the spill. Do not use combustible materials like paper
towels.

Cleanup: Wearing appropriate PPE, carefully collect the absorbent material and place it in a
sealed container for disposal as halogenated organic waste.

Decontamination: Decontaminate the spill area with a suitable laboratory detergent and
water. All cleaning materials should also be disposed of as hazardous waste.

Equipment Decontamination: Any equipment that has come into contact with dactylyne
should be thoroughly rinsed with a suitable solvent (e.g., ethanol or acetone), followed by
washing with soap and water. The solvent rinse should be collected and disposed of as
halogenated organic waste.

Logical Relationship of Disposal Steps

The following diagram illustrates the logical flow and dependencies of the dactylyne disposal
process.

Segregate as Halogenated Waste }——{ Package and Label }——{ Store Safely H Arrange Professional Disposal End: Safe Disposal
Contact EHS Immediately

legative
Start: Dactylyne for Disposal Assess Container Condition H Test for Peroxides [ posiiive

Peroxide Hazard Identified

Click to download full resolution via product page
Caption: Logical flow for dactylyne disposal.

By adhering to these detailed procedures, researchers, scientists, and drug development
professionals can ensure the safe and compliant disposal of dactylyne, thereby protecting

© 2025 BenchChem. All rights reserved. 6/8 Tech Support


https://www.benchchem.com/product/b1669761?utm_src=pdf-body
https://www.benchchem.com/product/b1669761?utm_src=pdf-body
https://www.benchchem.com/product/b1669761?utm_src=pdf-body
https://www.benchchem.com/product/b1669761?utm_src=pdf-body-img
https://www.benchchem.com/product/b1669761?utm_src=pdf-body
https://www.benchchem.com/product/b1669761?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1669761?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Safety Operating Guide

Check Availability & Pricing

themselves, their colleagues, and the environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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